1-(3,4-Dihydroxyphenyl)-2-hydroxyethanone
Cat. No. B8270273
Key on ui cas rn:
29477-54-1
M. Wt: 168.15 g/mol
InChI Key: XIROXSOOOAZHLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08017815B2
Procedure details
A 0.1 liter reactor equipped with a reflux condenser and magnetic stirring bar was charged under argon with 5.05 g of 4-chloroacetyl-catechol of a purity of ca. 99%, 50 ml of water, 2.8 g of sodium formate and 1.55 ml (˜1.9 g) of formic acid. The stirred mixture was heated under reflux (˜100° C.) for 22 hours. The solution was cooled to about 25° C. and acidified by addition of 2 g of conc. hydrochloric acid (37%) resulting in a pH of about 0.5. The mixture was extracted with ethyl acetate, once with 100 ml then 3 times with 50 ml each. The organic extracts have been back washed 3 times with 30 ml 10% brine. The combined organic phases were dried with sodium sulfate, filtered and evaporated at reduced pressure at 40° C. This resulted in a light tan solid crystalline product of 4.56 g of 97.4% purity corresponding to a yield of 98.9%.
Name
4-hydroxyacetyl-catechol
Yield
98.9%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]([C:5]1[CH:6]=[C:7]([OH:12])[C:8](=[CH:10][CH:11]=1)[OH:9])=[O:4].O.C([O-])=[O:15].[Na+].Cl>C(O)=O>[OH:15][CH2:2][C:3]([C:5]1[CH:6]=[C:7]([OH:12])[C:8](=[CH:10][CH:11]=1)[OH:9])=[O:4] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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5.05 g
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Type
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reactant
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Smiles
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ClCC(=O)C=1C=C(C(O)=CC1)O
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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C(=O)[O-].[Na+]
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Name
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Quantity
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1.55 mL
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Type
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solvent
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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A 0.1 liter reactor equipped with a reflux condenser and magnetic stirring bar
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The stirred mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was cooled to about 25° C.
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CUSTOM
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Type
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CUSTOM
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Details
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resulting in a pH of about 0.5
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate, once with 100 ml
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WASH
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Type
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WASH
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Details
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The organic extracts have been back washed 3 times with 30 ml 10% brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried with sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated at reduced pressure at 40° C
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CUSTOM
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Type
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CUSTOM
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Details
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This resulted in a light tan solid crystalline product of 4.56 g of 97.4% purity corresponding to a yield of 98.9%
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Outcomes
Product
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Name
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4-hydroxyacetyl-catechol
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Type
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Smiles
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OCC(=O)C=1C=C(C(O)=CC1)O
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 98.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
